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Compound of Interest

Compound Name: Ont-093

Cat. No.: B1684371 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like ONT-093 is a critical component of laboratory safety and

regulatory compliance. In the absence of a specific Safety Data Sheet (SDS) for ONT-093, it is

imperative to handle this compound as a potentially hazardous substance. The following step-

by-step guide provides essential safety and logistical information for its appropriate disposal,

ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, the following personal protective equipment (PPE) is

mandatory:

Eye Protection: Safety glasses or goggles should be worn at all times.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat is essential to protect against accidental splashes.

All handling of both solid ONT-093 and solutions containing the compound should be

conducted in a well-ventilated area, ideally within a chemical fume hood, to minimize the risk of

inhalation.

Step-by-Step Disposal Protocol
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A systematic approach to waste segregation, containment, and disposal is crucial. Under no

circumstances should ONT-093 or its containers be disposed of in the general trash or down

the drain.[1]

1. Waste Identification and Segregation:

Proper segregation of waste streams is the first step to ensure safe and compliant disposal.

The different types of waste generated from work with ONT-093 should be categorized as

follows:

Solid Waste: This includes any unused or expired ONT-093 powder, as well as contaminated

materials like weighing boats, paper towels, and gloves.[1]

Liquid Waste: This category comprises any solutions containing ONT-093, such as those

from experimental assays, and any solvents used to rinse contaminated containers.[1]

Sharps Waste: Any contaminated needles, syringes, or pipette tips must be segregated into

a dedicated sharps container.[1]

It is critical to maintain these separate waste streams and never mix incompatible chemicals in

the same waste container.[1]

2. Waste Containment and Labeling:

Each waste stream must be collected in a clearly labeled, sealable container appropriate for its

contents.

Solid Waste: Use a designated solid waste container, such as a plastic wide-mouth bottle.

The label must clearly read "Hazardous Chemical Waste" and specify the contents (e.g.,

"ONT-093 contaminated debris").

Liquid Waste: Collect in a chemical-resistant container. The container must be labeled as

"Hazardous Chemical Waste" and list all constituents, including solvents and their

approximate concentrations.

Sharps Waste: Use a puncture-resistant sharps container clearly labeled as "Hazardous

Chemical Waste - Sharps".

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1684371?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Egfr_IN_93.pdf
https://www.benchchem.com/product/b1684371?utm_src=pdf-body
https://www.benchchem.com/product/b1684371?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Egfr_IN_93.pdf
https://www.benchchem.com/product/b1684371?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Egfr_IN_93.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Egfr_IN_93.pdf
https://www.benchchem.com/pdf/Essential_Procedures_for_the_Safe_Disposal_of_Egfr_IN_93.pdf
https://www.benchchem.com/product/b1684371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Storage of Hazardous Waste:

Hazardous waste containers should be stored in a designated, secure area away from general

laboratory traffic. Ensure that incompatible waste types are stored separately to prevent any

accidental reactions.

4. Disposal of Empty Containers:

Empty containers that previously held ONT-093 must be decontaminated before disposal. This

is achieved through a triple-rinsing procedure:

Select a solvent in which ONT-093 is soluble (e.g., DMSO, ethanol, or methanol).

Add a small amount of the solvent to the empty container, ensuring all interior surfaces are

wetted.

Securely cap and agitate the container to rinse it thoroughly.

Empty the rinsate into the designated hazardous liquid waste container.

Repeat this rinsing process two more times for a total of three rinses.

After triple-rinsing, the container should be air-dried in a fume hood. The label must then be

defaced or removed before the container can be disposed of as non-hazardous waste.

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste. It is crucial to follow all institutional procedures for waste

manifest documentation. Waste will then be transferred to an approved environmental

management vendor for incineration.

Quantitative Data Summary
Currently, there is no specific quantitative data available for the disposal of ONT-093. In the

absence of such data, all waste containing ONT-093 should be treated as hazardous. General

guidelines for hazardous waste disposal from regulatory bodies such as the Environmental

Protection Agency (EPA) should be followed. For instance, some regulations define bulk-
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contaminated materials as those whose contents weigh more than 3% of the container's

capacity. However, it is safest to treat all ONT-093 waste as hazardous.

Waste Type Disposal Container Disposal Method

Solid Waste Labeled, sealable container
Collection by EHS for

professional incineration.

Liquid Waste
Labeled, chemical-resistant

bottle

Collection by EHS for

professional incineration.

Sharps Waste
Labeled, puncture-resistant

container

Collection by EHS for

professional incineration.

Empty Containers
General non-hazardous waste

bin

After triple-rinsing and

defacing of the label.

Experimental Protocols
While specific experimental protocols for ONT-093 are not publicly available, the disposal

procedure itself can be considered a critical laboratory protocol.

Protocol: Decontamination of ONT-093 Glassware

Initial Rinse: Immediately after use, rinse glassware with a suitable organic solvent in which

ONT-093 is soluble. Collect this initial rinsate as hazardous liquid waste.

Soaking: Immerse the glassware in a basic solution (e.g., a solution of sodium hydroxide or a

commercial laboratory cleaning solution) and sonicate for at least 30 minutes.

Thorough Washing: Wash the glassware with laboratory detergent and hot water.

Final Rinses: Rinse the glassware thoroughly with deionized water.

Drying: Allow the glassware to air dry or place it in a drying oven.

Visualizing the Disposal Workflow
The following diagrams illustrate the logical flow of the ONT-093 disposal process.
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Caption: Workflow for ONT-093 Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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